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agelasimine B agelasimine B
Brand Name: Vulcanchem
CAS No.: 114216-87-4
VCID: VC0038676
InChI: InChI=1S/C27H45N5O/c1-19(12-16-32-17-29-24-22(32)23(28)30(6)18-31(24)7)10-14-26(5)20(2)11-15-27(33)21(26)9-8-13-25(27,3)4/h12,17,20-21,28,33H,8-11,13-16,18H2,1-7H3/b19-12+,28-23?/t20-,21-,26+,27+/m1/s1
SMILES: CC1CCC2(C(C1(C)CCC(=CCN3C=NC4=C3C(=N)N(CN4C)C)C)CCCC2(C)C)O
Molecular Formula: C27H45N5O
Molecular Weight: 455.7 g/mol

agelasimine B

CAS No.: 114216-87-4

Main Products

VCID: VC0038676

Molecular Formula: C27H45N5O

Molecular Weight: 455.7 g/mol

agelasimine B - 114216-87-4

CAS No. 114216-87-4
Product Name agelasimine B
Molecular Formula C27H45N5O
Molecular Weight 455.7 g/mol
IUPAC Name (4aS,7R,8S,8aR)-8-[(E)-5-(6-imino-1,3-dimethyl-2H-purin-7-yl)-3-methylpent-3-enyl]-4,4,7,8-tetramethyl-2,3,5,6,7,8a-hexahydro-1H-naphthalen-4a-ol
Standard InChI InChI=1S/C27H45N5O/c1-19(12-16-32-17-29-24-22(32)23(28)30(6)18-31(24)7)10-14-26(5)20(2)11-15-27(33)21(26)9-8-13-25(27,3)4/h12,17,20-21,28,33H,8-11,13-16,18H2,1-7H3/b19-12+,28-23?/t20-,21-,26+,27+/m1/s1
Standard InChIKey UMYDEMPHXCZYBB-SCWOSNGDSA-N
Isomeric SMILES C[C@@H]1CC[C@@]2([C@@H]([C@@]1(C)CC/C(=C/CN3C=NC4=C3C(=N)N(CN4C)C)/C)CCCC2(C)C)O
SMILES CC1CCC2(C(C1(C)CCC(=CCN3C=NC4=C3C(=N)N(CN4C)C)C)CCCC2(C)C)O
Canonical SMILES CC1CCC2(C(C1(C)CCC(=CCN3C=NC4=C3C(=N)N(CN4C)C)C)CCCC2(C)C)O
Synonyms agelasimine B
PubChem Compound 6444147
Last Modified Nov 11 2021
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